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Compound of Interest

Compound Name: Spiromesifen Metabolite M01

CAS No.: 148476-30-6

Cat. No.: B569113

Get Quote

This guide provides a comprehensive technical overview of Spiromesifen Metabolite M01, a

key analyte in the environmental and toxicological assessment of the insecticide/acaricide

Spiromesifen. Designed for researchers, analytical chemists, and regulatory scientists, this

document details the metabolite's chemical identity, metabolic formation, and validated

analytical protocols for its quantification.

Introduction to Spiromesifen
Spiromesifen is a non-systemic insecticide-acaricide belonging to the spirocyclic tetronic acid

chemical class.[1][2] Its primary mode of action is the inhibition of acetyl-CoA carboxylase

(ACCase), a critical enzyme in lipid biosynthesis.[3][4][5] This disruption of lipogenesis,

particularly of triglycerides and free fatty acids, is highly effective against mites and whiteflies,

including juvenile stages which are often more susceptible.[6][7] Spiromesifen is formulated for

foliar spray applications in various agricultural settings.[6]

Core Directive: Spiromesifen Metabolite M01
Identity and CAS Number
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The primary metabolite of Spiromesifen, designated as M01, is a critical compound for residue

analysis and regulatory monitoring. Through extensive database verification, the Chemical

Abstracts Service (CAS) number for Spiromesifen Metabolite M01 has been definitively

identified.

Chemical and Physical Properties
Spiromesifen Metabolite M01 is formed via the hydrolysis of the parent compound.[6] This

transformation involves the cleavage of the 3,3-dimethylbutyrate ester group, yielding an enol

derivative. This metabolite is frequently referred to by several synonyms in scientific literature

and commercial standards.

Property Value Source(s)

CAS Number 148476-30-6 [8][9]

Synonyms

Spiromesifen-enol, BSN 2060-

enol, Spiromesifen-alcohol, 4-

Hydroxy-3-mesityl-1-

oxaspiro(4.4)non-3-en-2-one,

3-Mesityl-2-oxo-1-

oxaspiro[4.4]non-3-en-4-ol

[6][9][10][11]

Molecular Formula C₁₇H₂₀O₃ [8][9]

Molecular Weight 272.34 g/mol [8][9]

Appearance White to Off-white Solid [9]

Metabolic Pathway of Spiromesifen to Metabolite
M01
The formation of Metabolite M01 is the principal degradation pathway for Spiromesifen in

various matrices, including plants, livestock, and aqueous environments.[6][11][12] The

mechanism is a straightforward hydrolysis of the ester linkage. This process can occur

chemically (e.g., in water) or be metabolically mediated in biological systems.[6] The hydrolysis

is more rapid under alkaline conditions.[6]
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Regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the European

Food Safety Authority (EFSA) define the relevant residue for risk assessment and tolerance

enforcement as the sum of Spiromesifen and its enol metabolite M01.[11][13][14]

Diagram: Metabolic Transformation

Spiromesifen
(CAS: 283594-90-1)

Metabolite M01 (Spiromesifen-enol)
(CAS: 148476-30-6)
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Caption: Metabolic hydrolysis of Spiromesifen to its primary metabolite, M01.

Analytical Methodology: Quantification of
Spiromesifen and Metabolite M01
The accurate quantification of Spiromesifen and Metabolite M01 residues in complex matrices

such as agricultural products is essential for regulatory compliance and food safety

assessment. The validated method typically involves extraction, cleanup, and analysis by liquid

chromatography with tandem mass spectrometry (LC-MS/MS).[15][16]

Experimental Protocol: QuEChERS-based LC-MS/MS
Analysis
This protocol is a self-validating system adapted from established methods for residue analysis

in produce.[2][16] The use of internal standards and confirmatory ion transitions in MS/MS

ensures high trustworthiness and accuracy.

Step 1: Sample Extraction (QuEChERS)
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Weigh a homogenized 10-20 g sample of the target matrix (e.g., cabbage, tomato) into a 50

mL centrifuge tube.[16]

For dry samples like grains, add 20 mL of water and allow to rehydrate for 2 hours.[16]

Add 100 mL of an acetonitrile/formic acid/water solution (80:1:20 v/v/v). The acidic condition

is crucial to prevent the artificial hydrolysis of Spiromesifen to M01 during extraction.[16]

Add QuEChERS extraction salts (e.g., MgSO₄, NaOAc).

Homogenize thoroughly for 1-2 minutes.

Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes to separate the phases.

Step 2: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a cleanup

sorbent mixture (e.g., anhydrous MgSO₄ and Primary Secondary Amine, PSA).[2]

Vortex for 1 minute to facilitate the removal of matrix interferences like fatty acids and

organic acids.

Centrifuge for 5 minutes.

Step 3: Instrumental Analysis (LC-MS/MS)

Take an aliquot of the cleaned extract, filter through a 0.22 µm syringe filter, and transfer to

an autosampler vial.

Inject 1-5 µL of the sample into the LC-MS/MS system.

Chromatographic Separation: Employ a C18 reversed-phase column with a gradient elution

using mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic

acid.

Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode with Multiple Reaction Monitoring (MRM). Monitor at least two
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specific precursor-to-product ion transitions for each analyte (Spiromesifen and M01) for

unambiguous identification and quantification.

Quantification: Create a calibration curve using certified reference standards of Spiromesifen

and Metabolite M01. The final residue concentration is reported as the sum of both analytes,

often converted to Spiromesifen equivalents.[16]

Diagram: Analytical Workflow
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Caption: Standard workflow for Spiromesifen and M01 residue analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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